3,3,4,4,4-Pentafluorobutane-1-sulfonyl chloride

• IUPAC Name: 3,3,4,4,4-pentafluorobutane-1-sulfonyl chloride
• InChI: InChI=1S/C4H4ClF5O2S/c5-13(11,12)2-1-3(6,7)4(8,9)10/h1-2H2
• InChI Key: ZQJVCLVKSCZXQB-UHFFFAOYSA-N
• Canonical SMILES: C(CS(=O)(=O)Cl)C(C(F)(F)F)(F)F
• Molecular Formula: C4H4ClF5O2S
• Molecular Weight: 246.58 g/mol

Description

3,3,4,4,4-Pentafluorobutane-1-sulfonyl chloride is a chemical compound with the CAS Number: 27619-87-0. It has a molecular weight of 246.59 and its IUPAC name is 3,3,4,4,4-pentafluoro-1-butanesulfonyl chloride. It is used as a fluoride source for the nucleophilic introduction of fluorine, but it is also frequently applied as a sulfonylation reagent generating intermediates with strong electron-withdrawing perfluorinated alkyl substituents.

Molecular Structure Analysis

The InChI code for 3,3,4,4,4-Pentafluorobutane-1-sulfonyl chloride is 1S/C4H4ClF5O2S/c5-13(11,12)2-1-3(6,7)4(8,9)10/h1-2H2. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.

Chemical Reactions Analysis

Perfluorobutanesulfonyl fluoride (NfF), a related compound, serves as an entry point to nonafluorobutanesulfonates (nonaflates), which are valuable as electrophiles in palladium-catalyzed cross-coupling reactions. The fluoride leaving group is readily substituted by nucleophiles such as amines, phenoxides, and enolates, giving sulfonamides, aryl nonaflates, and alkenyl nonaflates, respectively.